Cas no 483366-73-0 (1-(1,3-benzoxazol-2-yl)piperidin-4-amine hydrochloride)

1-(1,3-benzoxazol-2-yl)piperidin-4-amine hydrochloride structure
483366-73-0 structure
Product Name:1-(1,3-benzoxazol-2-yl)piperidin-4-amine hydrochloride
CAS No:483366-73-0
MF:C12H16ClN3O
MW:253.727941513062
MDL:MFCD11696380
CID:2092023
PubChem ID:21090379
Update Time:2025-04-21

1-(1,3-benzoxazol-2-yl)piperidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(Benzo[d]oxazol-2-yl)piperidin-4-amine hydrochloride
    • 1-(1,3-Benzoxazol-2-yl)piperidin-4-aminehydrochloride
    • 1-(1,3-benzoxazol-2-yl)piperidin-4-amine hydrochloride
    • DA-30719
    • AKOS015848449
    • 1-(Benzo[d]oxazol-2-yl)piperidin-4-aminehydrochloride
    • SCHEMBL5218848
    • 1-(1,3-benzoxazol-2-yl)piperidin-4-amine;hydrochloride
    • MFCD11696380
    • F2158-1851
    • YHPVDPKQTSJNKW-UHFFFAOYSA-N
    • 483366-73-0
    • 1-Benzooxazol-2-yl-piperidin-4-ylamine hydrochloride
    • H23088
    • MDL: MFCD11696380
    • Inchi: 1S/C12H15N3O.ClH/c13-9-5-7-15(8-6-9)12-14-10-3-1-2-4-11(10)16-12;/h1-4,9H,5-8,13H2;1H
    • InChI Key: YHPVDPKQTSJNKW-UHFFFAOYSA-N
    • SMILES: Cl.O1C2C=CC=CC=2N=C1N1CCC(CC1)N

Computed Properties

  • Exact Mass: 253.0981898g/mol
  • Monoisotopic Mass: 253.0981898g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 240
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.3Ų

1-(1,3-benzoxazol-2-yl)piperidin-4-amine hydrochloride Pricemore >>

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